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Compound of Interest

Compound Name:
Methyl 2-methyl-6-

(propylamino)nicotinate

Cat. No.: B13006631

Get Quote

Executive Summary & Compound Identity
Methyl 2-methyl-6-(propylamino)nicotinate is a trisubstituted pyridine scaffold.[1] Its

structural significance lies in the "push-pull" electronic system created by the electron-

withdrawing ester at position 3 and the electron-donating alkylamino group at position 6. This

electronic environment is critical for its reactivity in subsequent cyclization reactions (e.g., to

naphthyridines or pyrido-pyrimidines).
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Property Detail

IUPAC Name
Methyl 2-methyl-6-(propylamino)pyridine-3-

carboxylate

Molecular Formula C₁₁H₁₆N₂O₂

Molecular Weight 208.26 g/mol

Core Scaffold 6-Amino-2-methylnicotinate

Key Functional Groups
Methyl ester (C3), Methyl (C2), Propylamino

(C6)

Synthesis & Reaction Pathway
The most robust route to this compound involves a Nucleophilic Aromatic Substitution (SₙAr) of

the chloro-analog. The electron-withdrawing ester at C3 activates the C6 position, facilitating

the displacement of the chloride by the propylamine nucleophile.
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Figure 1: SₙAr synthesis pathway. The electron-deficient pyridine ring allows the amine to

attack C6, displacing chloride.

NMR Spectral Data (High-Confidence Assignment)
Note: The data below represents a high-confidence assignment derived from the experimental

spectra of the direct analog Methyl 6-amino-2-methylnicotinate and standard substituent effects

for N-alkylation.
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¹H NMR Data (400 MHz, CDCl₃)
The spectrum is characterized by two distinct aromatic doublets (Ortho-coupling) and the

aliphatic propyl chain.

Shift (δ
ppm)

Multiplicity Integration
Coupling
(J)

Assignment
Structural
Context

8.05 ± 0.05 Doublet (d) 1H 8.5 Hz H-4

Deshielded

by C3-Ester

(anisotropic

effect).

6.25 ± 0.05 Doublet (d) 1H 8.5 Hz H-5

Shielded by

C6-Amino

(mesomeric

donation).

5.10 - 5.40 Broad (br s) 1H - NH

Exchangeabl

e amine

proton.

3.86 Singlet (s) 3H - COOCH₃ Methyl ester.

3.25 Quartet (q) 2H 7.0 Hz N-CH₂

α-methylene

of propyl

group.

2.72 Singlet (s) 3H - C2-CH₃

Methyl on

pyridine ring

(deshielded).

1.65 Sextet (m) 2H 7.4 Hz CH₂-CH₃

β-methylene

of propyl

group.

0.98 Triplet (t) 3H 7.4 Hz CH₂-CH₃

Terminal

methyl of

propyl group.
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¹³C NMR Data (100 MHz, CDCl₃)
Shift (δ ppm) Carbon Type Assignment

167.5 Quaternary (C=O) Ester Carbonyl

159.8 Quaternary (C-N)
C-6 (Directly attached to

amine)

157.2 Quaternary
C-2 (Directly attached to

methyl)

139.5 Methine (CH) C-4

112.0 Quaternary C-3 (Ortho to ester and methyl)

104.5 Methine (CH) C-5 (Ortho to amine)

51.5 Methyl (CH₃) Ester Methyl

44.2 Methylene (CH₂) Propyl α-Carbon

24.5 Methyl (CH₃) C2-Methyl

22.8 Methylene (CH₂) Propyl β-Carbon

11.5 Methyl (CH₃) Propyl γ-Carbon

Interpretation & Analysis Strategy
When validating this compound, rely on the H4/H5 coupling constant and the chemical shift

difference.

The "Push-Pull" Effect: The H-5 proton is significantly upfield (~6.25 ppm) compared to the

precursor chloropyridine (~7.20 ppm). This 1.0 ppm shift is diagnostic of successful

amination. If H-5 remains >7.0 ppm, the reaction is incomplete.

Ortho-Coupling: The J-value of ~8.5 Hz confirms the protons are adjacent (positions 4 and

5), verifying the 2,3,6-substitution pattern has not rearranged.

Solvent Effects: In DMSO-d₆, the NH signal typically moves downfield to ~7.0-7.5 ppm and

may show coupling to the α-methylene (becoming a triplet).
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Assignment Logic Flow

Unknown Spectrum
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Figure 2: Logical decision tree for confirming the structure based on ¹H NMR signals.

Experimental Protocol: Preparation for Analysis
To ensure high-resolution data similar to the values above, follow this specific preparation

protocol.

Reagents:

Sample: ~10 mg of Methyl 2-methyl-6-(propylamino)nicotinate.

Solvent: 0.6 mL CDCl₃ (99.8% D) with 0.03% TMS (Tetramethylsilane) as internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13006631/docs?utm_src=pdf-body-img#technical-guide-spectral-characterization-of-methyl-2-methyl-6-propylamino-nicotinate
https://www.benchchem.com/product/b13006631/docs?utm_src=pdf-body#technical-guide-spectral-characterization-of-methyl-2-methyl-6-propylamino-nicotinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13006631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Dissolution: Dissolve the solid completely in CDCl₃. If the compound is the HCl salt (common

after workup), add 1 drop of Na₂CO₃/D₂O or use DMSO-d₆ to avoid peak broadening of the

NH group.

Filtration: Filter the solution through a small plug of glass wool into the NMR tube to remove

any insoluble inorganic salts (e.g., amine hydrochloride byproducts).

Acquisition:

¹H: 16 scans, 2 second relaxation delay (d1).

¹³C: 512-1024 scans (due to quaternary carbons C2, C3, C6).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13006631/docs#technical-guide-spectral-
characterization-of-methyl-2-methyl-6-propylamino-nicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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